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Compound of Interest

Compound Name: Elsulfavirine

Cat. No.: B1671185 Get Quote

Essential Safety and Handling Guide for
Elsulfavirine
This guide provides crucial safety and logistical information for laboratory professionals

handling Elsulfavirine. Adherence to these procedures is vital for ensuring personal safety and

maintaining a secure research environment.

Hazard Identification and Classification
Elsulfavirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment

of HIV-1 infections.[1][2] According to its Safety Data Sheet (SDS), Elsulfavirine presents the

following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[3]

It is essential to handle this compound with care to avoid ingestion and environmental

contamination.
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The following personal protective equipment is mandatory when handling Elsulfavirine to

minimize exposure.[3]

PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Must be worn at all

times when handling the

compound.

Eye/Face Protection
Safety glasses with side

shields or goggles

Required to prevent eye

contact with dust or aerosols.

Skin and Body Protection Laboratory coat

Should be worn over personal

clothing to protect against skin

contact.

Respiratory Protection N95 respirator or higher

Recommended when handling

the powder form or when

aerosol generation is possible

to avoid inhalation.[4]

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Elsulfavirine and

ensuring a safe laboratory environment.

Handling Procedures:

Ventilation: Always handle Elsulfavirine in a well-ventilated area, preferably within a

chemical fume hood, to avoid the formation of dust and aerosols.[3]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes,

as well as inhalation of the powder.[3]

Prohibited Actions: Do not eat, drink, or smoke in areas where Elsulfavirine is being

handled.[3]

Hygiene: Wash hands thoroughly after handling the compound.[3]
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Storage Conditions:

Form Storage Temperature Additional Requirements

Powder -20°C

Keep container tightly sealed

in a cool, well-ventilated area

away from direct sunlight and

ignition sources.[3][5]

In Solvent -80°C

Follow the same additional

requirements as for the powder

form.[3]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures:[3]

Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids to

ensure thorough rinsing. Remove contact lenses if present. Seek prompt medical attention.

Skin Contact: Thoroughly rinse the affected skin with plenty of water. Remove contaminated

clothing and shoes. Call a physician.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. Seek medical attention.

Ingestion: If swallowed, call a poison control center or doctor immediately for treatment

advice. Rinse mouth with water.

Chemical Spill Response:

In case of a spill, follow the workflow below to ensure safe and effective cleanup.
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Initial Response

Don PPE

Spill Cleanup

Final Steps

Evacuate Immediate Area

Alert Colleagues and Supervisor

Assess the Spill

Wear Double Gloves

Wear Lab Coat or Gown

Wear Goggles/Face Shield

Wear N95 Respirator

Contain the Spill with Absorbent Material

Carefully Collect Contaminated Material

Clean the Area with a Suitable Solvent

Place Waste in a Labeled Hazardous Waste Container

Remove PPE Carefully

Wash Hands Thoroughly

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling an Elsulfavirine chemical spill.
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Disposal Plan
All waste containing Elsulfavirine must be treated as hazardous and disposed of according to

institutional and regulatory guidelines.

Disposal Steps:

Segregation: Collect all contaminated materials, including gloves, absorbent pads, and

empty containers, in a designated and clearly labeled hazardous waste container.

Labeling: Ensure the waste container is labeled with the chemical name and associated

hazards.

Approved Disposal: Dispose of the contents and the container through an approved waste

disposal plant.[3] Do not dispose of Elsulfavirine into the environment or down the drain due

to its high aquatic toxicity.[3]

Occupational Exposure Limits (OELs)
Occupational Exposure Limits (OELs) are established to protect workers from the adverse

health effects of chemical exposure.[6]

Substance
OEL - 8-hour Time-Weighted Average
(TWA)

Elsulfavirine Not Established

As no specific OEL has been established for Elsulfavirine, it is crucial to handle it with a high

degree of caution and to keep exposure as low as reasonably achievable. The use of

engineering controls like fume hoods and consistent application of the recommended PPE are

the primary methods for ensuring worker safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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